Cas no 8007-12-3 (Nutmeg oil)

Nutmeg oil structure

Product Name:Nutmeg oil

CAS No:8007-12-3

MF:

MW:0

CID:48003

PubChem ID:10757

Update Time:2024-01-29

Chemical and Physical Properties
Related Products

Nutmeg oil Chemical and Physical Properties

Names and Identifiers

- Nutmeg oil
- Mace oil
- nutmeg oleoresin
- NCGC00091207-02
- Phenylchloromethylketone
- a-Chloroacetophenone
- A-Chloro acetophenone
- 4638-79-3
- BRN 0507950
- .alpha.-Phenacyl chloride
- Chloroacetophenone, 2-
- Chemical mace
- NM-003
- alpha-Chloroacetophenone
- Benzeneacetaldehyde, a-chloro-
- omega-Chloroacetophenone
- NS00020661
- EINECS 208-531-1
- 2-chloroacetophenon
- AI3-52322
- 2-Chloroacetophenone(phenacylchloride)
- PHENYL CHLOROMETHYLKETONE
- (2-Chloro-1-oxoethyl)benzene
- FEMA No. 2654
- Chloroacetophenone (CN), solid
- Phenyl chloromethyl ketone
- Mace (Myristica fragrans Houtt.)
- .OMEGA.-CHLOROACETOPHENONE [MI]
- Acetophenone, 2-chloro-
- NCI-C56484
- NCGC00091207-05
- NCGC00091207-03
- 2-Chloroacetophenone, purum, >=98.0% (GC)
- 2-Chloro-1-phenylethanone
- 88B5039IQG
- HSDB 972
- Caswell No. 179C
- Chloroacetyl benzene
- 2-Chloroacetophenone, 98%
- UNII-88B5039IQG
- FEMA No. 2652
- minyak phuli pala
- NCGC00254035-01
- Chloracetophenone
- DTXCID90293
- 4-07-00-00641 (Beilstein Handbook Reference)
- Chloroacetophenone (CN), liquid [UN1697] [Poison]
- .omega.-Chloroacetophenone
- CHLOROACETOPHENONE [MART.]
- 2-chloro acetophenone
- 8007-12-3
- NCGC00091207-04
- OMEGA-CHLOROACETOPHENONE [HSDB]
- mace indonesia oil fg 5
- minyak bunga pala
- CAS-532-27-4
- UNII-9KKX6I0U7Z
- STR01480
- NSC41666
- 2-Chloro-1-phenyl-ethanone
- UN1697
- Nutmeg fat
- CHEMBL105712
- NCI-C55107
- 1-Chloroacetophenone
- WLN: G1VR
- CHLOROACETOPHENONE
- Benzoylmethyl chloride
- 2-CHLOROACETOPHENONE
- NCGC00259624-01
- ?-Chloroacetophenone
- I+/--chloroacetophenone
- Chloroacetophenone (CN), solid [UN1697] [Poison]
- .alpha.-Chloroacetophenone
- Phenacyl chloride
- 2-Chloro-1-phenylethan-1-one
- Tox21_202075
- GTPL6285
- Phenacylchloride
- 2-chloro-acetophenone
- Tear Gas
- CCRIS 2370
- MFCD00000933
- FEMA No. 2653
- Q284209
- CN (lacrimator)
- 1-Phenyl-2-chloro-1-ethanone
- EPA Pesticide Chemical Code 018001
- Ethanone, 2-chloro-1-phenyl-
- NCGC00091207-01
- 9KKX6I0U7Z
- DTXSID9020293
- UN 1697
- AKOS000200777
- HSDB 1950
- NSC-41666
- SCHEMBL55444
- Halomethyl Phenyl Ketone deriv. 21
- Z57834468
- BDBM7873
- Chloroacetophenone (CN), liquid
- Tox21_300045
- 532-27-4
- 2-Chloroacetophenone (CN)
- Mace (lacrimator)
- mace oil east indian
- AMY8878
- NSC 41666
- Q-200259
- Mace
- Chloromethyl phenyl ketone
- Fats and Glyceridic oils, nutmeg butter (13C, 14C)
- Fats, nutmeg butter (09C, 10C, 11C)
- Mace oil (02C)
- Myristica fragrans oil
- Nutmeg oil, expressed
- Nutmeg oils
- Oil of mace
- Oil of nutmeg
- Oil of nutmeg, expressed
- Oils, glyceridic, mace, expressed
- Oils, Myristicafragrans
- Vegetable oils, nutmeg butter
- Inchi： InChI=1S/2C11H20.C10H16/c2*1-8(2)11-6-5-9(3)10(4)7-11;1-7-8-4-5-9(6-8)10(7,2)3/h5,8,10-11H,6-7H2,1-4H3;8,10-11H,3,5-7H2,1-2,4H3;8-9H,1,4-6H2,2-3H3/t2*10-,11-;/m11./s1
- InChI Key： LLPXXXJSNSMISE-PHIZCRGKSA-N
- SMILES： CC([C@@H]1CCC(=C)[C@H](C)C1)C.CC([C@@H]1CC=C(C)[C@H](C)C1)C.C=C1C2CCC(C2)C1(C)C

Computed Properties

Exact Mass: 154.018543
Monoisotopic Mass: 154.018543
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 17.1

Experimental Properties

Ionization Potential: 9.44 eV
Color/Form: The colorless to yellowish volatile essential oil shows the unique aroma and fragrance of nutmeg
Density: 5.2 (NTP, 1992) (Relative to Air)
Melting Point: 58-59 deg C; also reported as 54 deg C (Macy) and 56.5 deg C (Rheinboldt, Perrier)
Boiling Point: 244-245 deg C
Flash Point: 244 °F (NTP, 1992)
Refractive Index: 1.474 (20 C)
LogP: 2.08
FEMA: 2653

Nutmeg oil Security Information

Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.